1,6-Bis-boc-8-(thiomethyl)ergoline
1,6-Bis-boc-8-(thiomethyl)ergoline
Brand Name:
Vulcanchem
CAS No.:
1263162-43-1
VCID:
VC0028742
InChI:
InChI=1S/C25H34N2O4S/c1-24(2,3)30-22(28)26-12-15(14-32)10-18-17-8-7-9-19-21(17)16(11-20(18)26)13-27(19)23(29)31-25(4,5)6/h7-9,13,15,18,20,32H,10-12,14H2,1-6H3/t15-,18-,20-/m1/s1
SMILES:
CC(C)(C)OC(=O)N1CC(CC2C1CC3=CN(C4=CC=CC2=C34)C(=O)OC(C)(C)C)CS
Molecular Formula:
C25H34N2O4S
Molecular Weight:
458.617
1,6-Bis-boc-8-(thiomethyl)ergoline
CAS No.: 1263162-43-1
Cat. No.: VC0028742
Molecular Formula: C25H34N2O4S
Molecular Weight: 458.617
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1263162-43-1 |
|---|---|
| Molecular Formula | C25H34N2O4S |
| Molecular Weight | 458.617 |
| IUPAC Name | ditert-butyl (6aR,9R,10aR)-9-(sulfanylmethyl)-6,6a,8,9,10,10a-hexahydroindolo[4,3-fg]quinoline-4,7-dicarboxylate |
| Standard InChI | InChI=1S/C25H34N2O4S/c1-24(2,3)30-22(28)26-12-15(14-32)10-18-17-8-7-9-19-21(17)16(11-20(18)26)13-27(19)23(29)31-25(4,5)6/h7-9,13,15,18,20,32H,10-12,14H2,1-6H3/t15-,18-,20-/m1/s1 |
| Standard InChI Key | OVSOIXYJEIMWFY-XFQXTVEOSA-N |
| SMILES | CC(C)(C)OC(=O)N1CC(CC2C1CC3=CN(C4=CC=CC2=C34)C(=O)OC(C)(C)C)CS |
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